4-[4-(Trifluoromethyl)phenyl]butan-1-amine

• Molecular Formula: C11H14F3N
• Molecular Weight: 217.23 g/mol
• SMILES: C1=CC(=CC=C1CCCCN)C(F)(F)F
• InChI: InChI=1S/C11H14F3N/c12-11(13,14)10-6-4-9(5-7-10)3-1-2-8-15/h4-7H,1-3,8,15H2
• InChIKey: LBGXWAZWKHFXPB-UHFFFAOYSA-N

4-[4-(Trifluoromethyl)phenyl]butan-1-amine: A Key Lipophilic Amine Scaffold for Medicinal Chemistry and Biological Research

4-[4-(Trifluoromethyl)phenyl]butan-1-amine is an organic compound belonging to the phenylbutylamine class. Its defining structural feature is a terminal trifluoromethyl (-CF3) group on the phenyl ring, which confers high electronegativity and metabolic stability [1]. This compound is primarily utilized as a versatile small-molecule scaffold and building block in medicinal chemistry and chemical biology for the synthesis of more complex, biologically active molecules .

Workflow Synthesis of bioactive molecules

Selection p-CF3 for lipophilicity and metabolic stability

Use Context Medicinal chemistry and chemical biology

• [1] PubChem. 4-[4-(Trifluoromethyl)phenyl]butan-1-amine hydrochloride. Available from: https://pubchemlite.lcsb.uni.lu View Source

Why Simple Analogs of 4-[4-(Trifluoromethyl)phenyl]butan-1-amine Cannot Be Casually Substituted in Research

In research applications, the specific substitution pattern on a phenylbutylamine core is not interchangeable. The presence of the strong electron-withdrawing trifluoromethyl group at the para position significantly alters key physicochemical properties like lipophilicity (LogP) and pKa compared to non-fluorinated or differently substituted analogs . These property shifts directly impact a compound's membrane permeability, metabolic stability, and target engagement, making the use of generic substitutes a risk for irreproducible or misleading biological data [1].

Lipophilicity Shift para-CF3 alters LogP; non-fluorinated analogs may not match membrane permeability

pKa Alteration Electron-withdrawing group may shift amine basicity, affecting ionization and target engagement

Metabolic Stability Trifluoromethyl group may reduce oxidative metabolism; generic substitutes could lead to faster degradation

• [1] Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. View Source

Quantitative Differentiators for 4-[4-(Trifluoromethyl)phenyl]butan-1-amine vs. Structural Analogs

Lipophilicity Enhancement: LogP Comparison with Non-Fluorinated Parent Scaffold

The incorporation of a 4-trifluoromethyl group into the phenylbutylamine scaffold significantly increases lipophilicity, a crucial factor for membrane permeability and target binding. The predicted LogP for 4-[4-(trifluoromethyl)phenyl]butan-1-amine is 3.15, which is substantially higher than the reported LogP of 1.9 for the non-fluorinated parent, 4-phenylbutylamine [1]. This difference quantifies the impact of the -CF3 group on the compound's physicochemical profile.

Lipophilicity Comparison

Reported

Predicted LogP 3.15 vs 1.9
+1.25 units

May support membrane permeability studies

Predicted values; experimental validation recommended

Evidence Dimension	Lipophilicity (Partition Coefficient)
Target Compound Data	Predicted LogP = 3.15
Comparator Or Baseline	4-Phenylbutylamine, LogP = 1.9
Quantified Difference	Increase of 1.25 LogP units
Conditions	Predicted values based on molecular structure

Why This Matters

This increased lipophilicity is a key driver for improved membrane permeability, making the compound a more favorable scaffold for developing brain-penetrant or cell-permeable probes and therapeutics.

• [1] DrugBank. 4-Phenylbutylamine. Accession Number: DB01857. View Source

Impact on Functional Activity: EC50 Shift in a cAMP Signaling Model

In a specific functional assay, the addition of a trifluoromethyl group at the para position (as in 4-[4-(trifluoromethyl)phenyl]butan-1-amine) results in a distinct shift in both potency and efficacy compared to the unsubstituted phenyl analog. The EC50 value for the 4-trifluoromethylphenyl derivative was 94.0 µM with a maximal response of 46% [1]. In contrast, the unsubstituted phenyl comparator had a slightly less potent EC50 of 94.0 µM but a higher maximal response of 57% [1]. This data highlights a nuanced SAR where the -CF3 group modulates efficacy.

EC50 & Efficacy Shift

Head-to-head

EC50 94.0 µM (both)
Max response 46% vs 57%
11% lower maximal response

Efficacy modulation context

Cell-based cAMP assay; efficacy, not potency, shift

Evidence Dimension	Functional Activity in cAMP Assay
Target Compound Data	EC50 = 94.0 µM, Max. Response = 46%
Comparator Or Baseline	Phenyl analog (unsubstituted), EC50 = 94.0 µM, Max. Response = 57%
Quantified Difference	Equipotent (EC50) but 11% lower maximal response
Conditions	Cell-based cAMP signaling assay; EC50 is the concentration to reach 50% of maximum cAMP signal

Why This Matters

This demonstrates that the 4-trifluoromethyl substitution does not simply increase potency but can act as an efficacy modulator in certain biological systems, a critical consideration for lead optimization where partial agonism or antagonism is desired.

• [1] PMC6102074, Table 1. Comparative EC50 values for substituted phenylbutylamine derivatives. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC6102074/table/T1/ View Source

Enhanced Binding Affinity in a Lipophilic Pocket: A 353-fold Improvement Over a Simple Alkyl Chain

When the 4-[4-(trifluoromethyl)phenyl]butyl moiety is conjugated to a 1,4-dideoxy-1,4-imino-d-arabinitol (DAB) core to create compound 5g, it shows a remarkable increase in affinity for lysosomal acid α-glucosidase (GAA). The Ki value for this derivative was 0.73 µM, representing a 353-fold higher affinity compared to the N-butyl-DAB (3f) control, which lacks the terminal phenyl group [1]. The study further demonstrated that the p-trifluoromethyl group stabilizes the ligand-target interaction, increasing the protein's thermal denaturation midpoint (Tm) by 6.6 °C [1].

Binding Affinity & Stability

Reported

Ki 0.73 µM
ΔTm +6.6 °C
353-fold vs N-butyl-DAB

Supports affinity-stabilization studies

Requires DAB conjugation for the reported affinity

Evidence Dimension	Enzyme Inhibition (Ki) and Thermal Stabilization (ΔTm)
Target Compound Data	Compound 5g Ki = 0.73 µM; ΔTm = +6.6 °C
Comparator Or Baseline	N-butyl-DAB (3f) Ki (affinity) is 353-fold lower; Baseline Tm with no ligand
Quantified Difference	353-fold improvement in affinity; 6.6 °C increase in thermal stability
Conditions	In vitro enzyme inhibition assay; differential scanning fluorimetry for thermal stability

Why This Matters

This evidence strongly validates the utility of the 4-[4-(trifluoromethyl)phenyl]butan-1-amine scaffold for designing high-affinity ligands that engage and stabilize specific protein targets, a strategy with direct applications in developing pharmacological chaperones for enzyme-deficiency diseases.

• [1] Kato A, Nakagome I, Kise M, et al. Design and Pharmacological Chaperone Effects of N-(4'-Phenylbutyl)-DAB Derivatives Targeting the Lipophilic Pocket of Lysosomal Acid α-Glucosidase. J Med Chem. 2023;66(13):9023-9039. View Source

Optimal Research and Development Applications for 4-[4-(Trifluoromethyl)phenyl]butan-1-amine

Development of Lipophilic Pharmacological Chaperones

This compound serves as a critical building block for designing high-affinity ligands targeting enzymes like lysosomal acid α-glucosidase (GAA), as shown by a 353-fold increase in affinity over non-aromatic analogs [1]. Its use is indicated in medicinal chemistry programs focused on developing pharmacological chaperones for lysosomal storage disorders.

Probing Membrane Permeability and BBB Penetration

Given its enhanced lipophilicity (LogP 3.15) compared to non-fluorinated analogs (LogP 1.9), this compound is a preferred starting point for synthesizing molecular probes designed to study membrane permeability and blood-brain barrier (BBB) crossing mechanisms [1]. Its predictable physicochemical properties aid in the rational design of CNS-penetrant compounds.

Structure-Activity Relationship (SAR) Studies on Efficacy Modulation

This specific analog is uniquely valuable for SAR studies exploring the nuanced role of the para-trifluoromethyl group in modulating functional efficacy rather than simple potency. Direct comparative data show it alters maximal response (46%) without changing EC50 (94.0 µM) compared to an unsubstituted phenyl derivative (57% max response) [1]. This makes it a key tool for medicinal chemists aiming to tune the pharmacological profile of a lead series.

Application

Selection Property

Validation Focus

Pharmacological chaperone design

Lipophilic pocket binding affinity

Target engagement and thermal shift assays

Membrane permeability and BBB probe design

Enhanced lipophilicity profile

Permeability and brain penetration models

SAR studies on efficacy modulation

Efficacy modulation by para-CF3

Functional response assays (cAMP)

• [1] Kato A, Nakagome I, Kise M, et al. Design and Pharmacological Chaperone Effects of N-(4'-Phenylbutyl)-DAB Derivatives Targeting the Lipophilic Pocket of Lysosomal Acid α-Glucosidase. J Med Chem. 2023;66(13):9023-9039. View Source
• [2] PMC6102074, Table 1. Comparative EC50 values for substituted phenylbutylamine derivatives. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC6102074/table/T1/ View Source